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Compound of Interest

Compound Name: TCN 201-d5

Cat. No.: B1160264

Get Quote

. J

Compound Class: GIuN2A-Selective NMDA Receptor Antagonist / Bioanalytical Internal
Standard[1]

Chemical Identity & Physicochemical Core[2]
TCN 201 (Parent Compound)[1][2][3]1[4][5][6]1[71[8][9][10]

o CAS Number: 852918-02-6[1][2][3][4]

e IUPAC Name: 3-Chloro-4-fluoro-N-[4-[[2-
(benzoyl)hydrazino]carbonyl]benzyllbenzenesulfonamide

e Molecular Formula: C21H17CIFN304S[2][5]
¢ Molecular Weight: 461.89 g/mol [1][2][5][6]

¢ SMILES (Canonical): CIC1=C(F)C=CC(S(=0)
(=O)NCC2=CC=C(C(=O)NNC(=0)C3=CC=CC=C3)C=C2)=C1

¢ Solubility: Soluble in DMSO (up to 100 mM); practically insoluble in water.

TCN 201-d5 (Deuterated Internal Standard)
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o CAS Number: Not formally assigned in public registries (often referenced under parent CAS
852918-02-6 with "labeled" designation).

e Molecular Formula: C21H12DsCIFN304S[7]
e Molecular Weight: ~466.92 g/mol [4]
e |sotopic Purity: Typically 299% deuterated.

o Labeling Site: The five hydrogen atoms on the terminal benzoyl ring are replaced by
deuterium (d5-phenyl).

o Application: Used exclusively as a stable isotope-labeled internal standard (SIL-IS) for the
guantification of TCN 201 in biological matrices via LC-MS/MS.

Mechanistic Intelligence: GIuN2A Selectivity[5][10]
[13]

TCN 201 is a negative allosteric modulator (NAM) distinct from competitive glutamate site
antagonists. Its efficacy is uniquely governed by the presence of the co-agonist glycine.

Mechanism of Action[7][10]

» Binding Site: TCN 201 binds to a novel allosteric pocket at the dimer interface between the
ligand-binding domains (LBDs) of the GIuN1 and GIuN2A subunits.

 Allosteric Modulation: Binding stabilizes a conformation that lowers the affinity of the GluN1
subunit for glycine.

» Glycine Dependency: The antagonism is surmountable by high concentrations of glycine. In
high-glycine environments (e.g., certain synaptic conditions), TCN 201 potency is
significantly reduced. This is a critical variable for in vitro assay design.

Signaling Pathway Visualization

The following diagram illustrates the specific intervention point of TCN 201 within the NMDA
receptor complex.
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Figure 1: Mechanism of Action.[8][9] TCN 201 targets the GIuN1/GIuN2A interface, allosterically
reducing glycine affinity and inhibiting channel opening.[8][9][10]
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Bioanalytical Framework: LC-MS/MS Method
Development

When developing a pharmacokinetic (PK) assay for TCN 201, the -d5 isotopologue is the
requisite internal standard to compensate for matrix effects and ionization variability.

Method Architecture

¢ lonization Mode: Positive Electrospray lonization (ESI+).
o MRM Transitions (Predicted):

o TCN 201 (Parent):m/z 462.1 [M+H]* — m/z 295.0 (Sulfonamide cleavage) or m/z 105.0

(Benzoyl fragment).

o TCN 201-d5 (IS):m/z 467.1 [M+H]* - m/z 300.0 (if fragment contains label) or m/z 110.0
(d5-Benzoyl fragment).

o Note: Exact transitions must be tuned on the specific instrument due to collision energy
variations.

Sample Preparation Protocol (Precipitation)

This protocol is designed for plasma microsamples (e.g., mouse PK studies).
e Stock Preparation:

o Dissolve TCN 201-d5 in 100% DMSO to 1 mg/mL (Stock A).

o Dilute Stock A into 50% Acetonitrile/Water to create a 500 ng/mL Working IS Solution.
» Extraction:

o Aliquot 20 pL of plasma sample into a 96-well plate.

o Add 100 pL of Working IS Solution (contains TCN 201-d5) to precipitate proteins.

o Vortex aggressively for 5 minutes.
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o Centrifuge at 4,000 x g for 15 minutes at 4°C.
e Injection:
o Transfer 80 uL of supernatant to a fresh plate.

o Inject 2-5 pL onto the LC-MS/MS system.

LC-MS/MS Workflow Diagram
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Figure 2: Bioanalytical Workflow. Co-extraction of TCN 201 and TCN 201-d5 ensures accurate

normalization of matrix effects.

Critical Experimental Considerations
Solubility & Handling

» Hydrophobicity: TCN 201 is highly lipophilic. Aqueous stock solutions are unstable and will

precipitate.

» Vehicle for In Vivo: For animal dosing, avoid pure saline. Use a formulation such as:

o 10% DMSO[3][11]

o 40% PEGA400

o 5% Tween-80[3]
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o 45% Saline[3]

o Storage: Store solid powder at -20°C. DMSO stocks should be aliquoted and stored at -80°C
to prevent freeze-thaw degradation.

Data Summary Table

Parameter TCN 201 (Parent) TCN 201-d5 (IS)
Primary Use Pharmacological Antagonist Bioanalytical Standard
MW 461.89 ~466.92

Precursor lon (ESI+) ~462.1 ~467.1

Selectivity GIuN2A > GIuN2B (>100-fold) N/A (Analytical Tracer)

. L High (Potency decreases as
Glycine Sensitivity o N/A
Glycine increases)

Solubility DMSO (100 mM) DMSO (100 mM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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